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(S)-p38 MAP Kinase Inhibitor III (S)-p38 MAP Kinase Inhibitor III (S)-p38 MAP Kinase inhibitor III is a methylsulfanylimidazole that inhibits p38 MAP kinase (IC50 = 0.90 µM in vitro). It is cell-permeable, potently blocking the release of TNF-α and IL-1β from human peripheral blood mononuclear cells (IC50s = 0.37 and 0.044 µM, respectively).
Brand Name: Vulcanchem
CAS No.: 581098-48-8
VCID: VC0162509
InChI: InChI=1S/C23H21FN4S/c1-15(16-6-4-3-5-7-16)26-20-14-18(12-13-25-20)22-21(27-23(28-22)29-2)17-8-10-19(24)11-9-17/h3-15H,1-2H3,(H,25,26)(H,27,28)
SMILES: CC(C1=CC=CC=C1)NC2=NC=CC(=C2)C3=C(NC(=N3)SC)C4=CC=C(C=C4)F
Molecular Formula: C23H21FN4S
Molecular Weight: 404.5 g/mol

(S)-p38 MAP Kinase Inhibitor III

CAS No.: 581098-48-8

Reference Standards

VCID: VC0162509

Molecular Formula: C23H21FN4S

Molecular Weight: 404.5 g/mol

(S)-p38 MAP Kinase Inhibitor III - 581098-48-8

CAS No. 581098-48-8
Product Name (S)-p38 MAP Kinase Inhibitor III
Molecular Formula C23H21FN4S
Molecular Weight 404.5 g/mol
IUPAC Name 4-[5-(4-fluorophenyl)-2-methylsulfanyl-1H-imidazol-4-yl]-N-(1-phenylethyl)pyridin-2-amine
Standard InChI InChI=1S/C23H21FN4S/c1-15(16-6-4-3-5-7-16)26-20-14-18(12-13-25-20)22-21(27-23(28-22)29-2)17-8-10-19(24)11-9-17/h3-15H,1-2H3,(H,25,26)(H,27,28)
Standard InChIKey VXPWQNBKEIVYIS-UHFFFAOYSA-N
SMILES CC(C1=CC=CC=C1)NC2=NC=CC(=C2)C3=C(NC(=N3)SC)C4=CC=C(C=C4)F
Canonical SMILES CC(C1=CC=CC=C1)NC2=NC=CC(=C2)C3=C(NC(=N3)SC)C4=CC=C(C=C4)F
Description (S)-p38 MAP Kinase inhibitor III is a methylsulfanylimidazole that inhibits p38 MAP kinase (IC50 = 0.90 µM in vitro). It is cell-permeable, potently blocking the release of TNF-α and IL-1β from human peripheral blood mononuclear cells (IC50s = 0.37 and 0.044 µM, respectively).
Synonyms (4-(5-(4-fluorophenyl)-2-methylsulfanyl-3H-imidazol-4-yl)pyridin-2-yl)-(1-phenylethyl)amine
ML 3403
ML-3403
ML3403
Reference 1.Laufer, S.A.,Wagner, G.K.,Kotschenreuther, D.A., et al. Novel substituted pyridinyl imidazoles as potent anticytokine agents with low activity against hepatic cytochrome P450 enzymes. J.Med.Chem. 46(15), 3230-3244 (2003).
PubChem Compound 6419739
Last Modified Nov 11 2021
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